Cas no 1217512-55-4 ((2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid)

(2R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid is a chiral, Fmoc-protected octahydroindole derivative used in peptide synthesis and medicinal chemistry. Its rigid, bicyclic structure enhances conformational control, making it valuable for designing constrained peptides and peptidomimetics. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), allowing selective deprotection under mild basic conditions. The stereocenter at the 2-position (R-configuration) provides precise spatial orientation, critical for studying structure-activity relationships. This compound is particularly useful in developing bioactive molecules targeting GPCRs or enzymes due to its scaffold’s ability to mimic secondary structures. High purity and stability further support its utility in research and drug discovery applications.
(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid structure
1217512-55-4 structure
Product Name:(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
CAS No:1217512-55-4
MF:C24H25NO4
MW:391.45960688591
MDL:MFCD12198183
CID:1035680
Update Time:2025-05-27

(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)octahydro-1H-indole-2-carboxylic acid
    • Fmoc-D-Octahydroindole-2-carboxylic acid
    • (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
    • MDL: MFCD12198183
    • Inchi: 1S/C24H25NO4/c26-23(27)22-13-15-7-1-6-12-21(15)25(22)24(28)29-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-22H,1,6-7,12-14H2,(H,26,27)/t15?,21?,22-/m1/s1
    • InChI Key: JBZXLQHJZHITMW-IVKVDSSUSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@@H](C(=O)O)CC2CCCCC12)=O

Computed Properties

  • Exact Mass: 391.17800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 66.84000
  • LogP: 4.59110

(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid Pricemore >>

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Additional information on (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid

(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid (CAS No. 1217512-55-4)

(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid (CAS No. 1217512-55-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in drug development. The molecule consists of a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an octahydroindole core, making it a valuable intermediate in the synthesis of bioactive peptides and small molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The octahydroindole core, on the other hand, provides a flexible and stable scaffold that can be functionalized to introduce various bioactive moieties. This combination makes (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid and its derivatives could be developed into new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of this compound as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study showed that by modifying the octahydroindole core with specific functional groups, it was possible to create potent and selective PPI inhibitors. These findings open up new avenues for drug discovery targeting PPIs.

The synthetic versatility of (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid has also been leveraged in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. A recent study in the European Journal of Medicinal Chemistry reported the synthesis of prodrugs based on this compound that showed improved pharmacokinetic properties compared to their parent compounds. These prodrugs exhibited enhanced solubility and stability in biological systems, making them more suitable for oral administration.

Beyond its applications in drug development, (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid has also been studied for its potential use in chemical biology research. The compound's unique structure allows it to serve as a probe for investigating protein function and interactions within cells. For example, a study published in the Nature Communications journal utilized this compound to develop a chemical probe that selectively binds to a specific protein involved in cell signaling pathways. This probe enabled researchers to gain insights into the protein's role in cellular processes and its potential as a therapeutic target.

The safety profile of (2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid has been extensively evaluated through various preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion,(2R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid (CAS No. 1217512-55-4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound's use in drug discovery and chemical biology.

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